Cas no 602303-26-4 (7-Chloro-2-iodothieno[3,2-b]pyridine)

• Product Name: 7-Chloro-2-iodothieno[3,2-b]pyridine
• CAS No: 602303-26-4
• MF: C₇H₃ClINS
• MW: 295.527891397476
• MDL: MFCD08448166
• CID: 820471
• Update Time: 2025-10-05

7-Chloro-2-iodothieno[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-iodothieno[3,2-b]pyridine
• 7-chloro-2-iodo-[3,2-b]thienopyridine
• 7-chloro-2-iodo-thieno[3,2-b]pyridine
• THIENO[3,2-B]PYRIDINE,7-CHLORO-2-IODO
• THIENO[3,2-B]PYRIDINE, 7-CHLORO-2-IODO-
• PubChem14687
• GYHAKTKQWPBADS-UHFFFAOYSA-N
• AS0100
• PB17532
• AM81192
• RP06774
• FCH1388017
• 2-Iodo-7-chlorothieno[3,2-b]pyridine
• AX8026617
• AB0041779
• Y9588
• 7-chloranyl-2-iodanyl-thieno[3,2-b]pyridine
• A832646
• 602C264
• J-

• MDL： MFCD08448166
• Inchi： 1S/C7H3ClINS/c8-4-1-2-10-5-3-6(9)11-7(4)5/h1-3H
• InChI Key： GYHAKTKQWPBADS-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C(=CC=N2)Cl)S1

Computed Properties

• Exact Mass: 294.87200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 41.1

Experimental Properties

• PSA: 41.13000
• LogP: 3.55430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 7-Chloro-2-iodothieno[3,2-b]pyridine

Comprehensive Overview of 7-Chloro-2-iodothieno[3,2-b]pyridine (CAS No. 602303-26-4): Properties, Applications, and Research Insights

7-Chloro-2-iodothieno[3,2-b]pyridine (CAS No. 602303-26-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. This thienopyridine derivative combines a chloro substituent at the 7-position and an iodo group at the 2-position, offering versatile reactivity for further functionalization. Researchers often explore its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular formula, C₇H₄ClINS, reflects its hybrid aromatic system, merging thiophene and pyridine rings. This architecture contributes to its electron-rich properties, making it valuable in organic synthesis and medicinal chemistry. Recent studies highlight its role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, where the iodo moiety acts as a key reactive site. These transformations are critical for creating biologically active molecules, aligning with current trends in targeted therapy development.

In the context of drug discovery, 7-Chloro-2-iodothieno[3,2-b]pyridine is frequently investigated for its potential to modulate protein-protein interactions. Its planar structure and halogenated groups enable precise binding to enzymatic pockets, a feature highly sought after in cancer research and neurodegenerative disease studies. Computational modeling suggests affinity for ATP-binding sites, sparking interest in its application for kinase inhibitor design—a hot topic in precision medicine.

From a materials science perspective, this compound’s conjugated system exhibits promising optoelectronic properties. Researchers are exploring its incorporation into organic semiconductors and light-emitting diodes (OLEDs), capitalizing on its ability to transport charge efficiently. Such applications resonate with the growing demand for flexible electronics and sustainable energy solutions, areas dominating academic and industrial R&D discussions.

Synthetic protocols for CAS No. 602303-26-4 typically involve sequential halogenation of the thieno[3,2-b]pyridine core. Recent advancements emphasize green chemistry approaches, including catalytic iodination methods that reduce heavy metal waste—addressing the pharmaceutical industry’s push toward environmentally friendly synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry confirms high purity, a non-negotiable requirement for GMP-compliant production.

Market trends indicate rising demand for halogenated heterocycles like 7-Chloro-2-iodothieno[3,2-b]pyridine, driven by their utility in high-throughput screening libraries. Suppliers increasingly offer custom scale-up services to meet preclinical needs, reflecting its status as a privileged scaffold in fragment-based drug design. FAQs from synthetic chemists often focus on optimizing yield and regioselectivity during its preparation—an indicator of its practical significance.

Ongoing research explores derivatives of this compound for antiviral applications, particularly against emerging pathogens. Its structural similarity to FDA-approved RNA polymerase inhibitors positions it as a candidate for repurposing studies—a strategy gaining traction in pandemic preparedness. Collaborations between academia and biotech firms aim to unlock its potential in broad-spectrum therapeutics, a sector experiencing exponential growth post-COVID-19.

In summary, 7-Chloro-2-iodothieno[3,2-b]pyridine (CAS No. 602303-26-4) represents a multifaceted tool for modern chemistry. Its dual utility in life sciences and advanced materials, combined with scalable synthesis, ensures its continued relevance. As interdisciplinary research expands, this compound is poised to contribute to breakthroughs in personalized medicine and smart material engineering, answering pressing challenges in 21st-century science.